N-(2,6-difluorophenyl)-4-(2,5-dimethoxyphenyl)-2-methyl-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide

• Molecular Formula: C31H28F2N2O4
• Molecular Weight: 530.6 g/mol
• IUPAC Name: N-(2,6-difluorophenyl)-4-(2,5-dimethoxyphenyl)-2-methyl-5-oxo-7-phenyl-4,6,7,8-tetrahydro-1H-quinoline-3-carboxamide
• InChI: InChI=1S/C31H28F2N2O4/c1-17-27(31(37)35-30-22(32)10-7-11-23(30)33)28(21-16-20(38-2)12-13-26(21)39-3)29-24(34-17)14-19(15-25(29)36)18-8-5-4-6-9-18/h4-13,16,19,28,34H,14-15H2,1-3H3,(H,35,37)
• InChI Key: SGELMRWIGVQZGN-UHFFFAOYSA-N
• SMILES: CC1=C(C(C2=C(N1)CC(CC2=O)C3=CC=CC=C3)C4=C(C=CC(=C4)OC)OC)C(=O)NC5=C(C=CC=C5F)F

Description

N-(2,6-difluorophenyl)-4-(2,5-dimethoxyphenyl)-2-methyl-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide is a compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a quinoline-based derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of N-(2,6-difluorophenyl)-4-(2,5-dimethoxyphenyl)-2-methyl-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide has not been fully elucidated. However, it has been reported to exert its biological activities through the inhibition of various enzymes and signaling pathways. For example, this compound has been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair. It has also been reported to inhibit the NF-κB signaling pathway, which is involved in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects:
This compound has been reported to exhibit various biochemical and physiological effects. For example, this compound has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the production of pro-inflammatory cytokines, and reduce the levels of reactive oxygen species (ROS) in cells. In addition, this compound has also been reported to enhance cognitive function and memory in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(2,6-difluorophenyl)-4-(2,5-dimethoxyphenyl)-2-methyl-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide in lab experiments is its broad range of biological activities. This compound has been reported to exhibit anticancer, anti-inflammatory, antiviral, and antimicrobial activities, making it a versatile tool for studying various biological processes. However, one of the limitations of using this compound is its complex synthesis method, which may limit its availability and accessibility for some researchers.

Future Directions

There are several future directions for the study of N-(2,6-difluorophenyl)-4-(2,5-dimethoxyphenyl)-2-methyl-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide. One potential direction is the investigation of its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another direction is the development of more efficient and cost-effective synthesis methods for this compound, which may increase its availability and accessibility for researchers. Additionally, the investigation of the structure-activity relationship of this compound may lead to the development of more potent and selective derivatives with specific biological activities.

Synthesis Methods

The synthesis of N-(2,6-difluorophenyl)-4-(2,5-dimethoxyphenyl)-2-methyl-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide has been reported in the literature using various methods. One of the most commonly used methods is the reaction of 2,5-dimethoxybenzaldehyde with 2,6-difluoroaniline in the presence of acetic acid, followed by cyclization with methyl anthranilate and subsequent condensation with 1,3-cyclohexanedione.

Scientific Research Applications

N-(2,6-difluorophenyl)-4-(2,5-dimethoxyphenyl)-2-methyl-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide has been extensively studied for its potential applications in various fields. It has been reported to exhibit anticancer, anti-inflammatory, antiviral, and antimicrobial activities. In addition, this compound has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.